Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027301 4-Mercaptobenzoic Acid, Technical Grade 1074-36-8 Inquiry
VC027171 N-Glycolyl Neuraminic Acid 1113-83-3 Inquiry
VC027163 D-Glucal 13265-84-4 Inquiry
VC027197 3-(4-Hydroxyphenyl)propionitrile 17362-17-3 Inquiry
VC027159 D-Galactosamine, Hydrochloride 1772-03-8 Inquiry
VC027315 O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate Hydrochloride 187592-54-7 Inquiry
VC027155 D-Galactal 21193-75-9 Inquiry
VC027313 1,1-Methanediyl Bismethanethiosulfonate 22418-52-6 Inquiry
VC027191 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine 24521-76-4 Inquiry
VC027309 3-Mercaptopicolinic Acid Hydrochloride 320386-54-7 Inquiry
VC027179 (E,E)-2,4-Heptadien-1-ol 33467-79-7 Inquiry
VC027177 1-Heptadecyl Bromide 3508-00-7 Inquiry
VC027181 N,N’,N’’,N’’’,N’’’’,N’’’’’-Hexaacetylchitohexaose 38854-46-5 Inquiry
VC027305 4-Mercaptophenylacetic Acid 39161-84-7 Inquiry
VC027157 D-Galactal Triacetate 4098-06-0 Inquiry
VC027297 3-Mercaptobenzoic Acid 4869-59-4 Inquiry
VC027189 Nω-Hydroxy-L-arginine Monoacetate 53598-01-9 Inquiry
VC027153 D,L-Gabaculine, Hydrochloride 59556-17-1 Inquiry
VC027169 β-D-Glucose Pentaacetate 604-69-3 Inquiry
VC027303 3-Mercaptophenylacetic Acid, 90per cent 63271-86-3 Inquiry
VC027187 Hydroxyguanidine Sulfate 6345-29-5 Inquiry
VC027307 4-Mercaptophenylpropionic Acid 63545-55-1 Inquiry
VC027295 (S)-Mephenytoin 70989-04-7 Inquiry
VC027311 1-(2-Mesitylenesulfonyl)-3-nitro-1H-1,2,4-triazole 74257-00-4 Inquiry
VC027165 β-D-Glucosamine Pentaacetate 7772-79-4 Inquiry

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